Cas no 1246814-73-2 (Hexahydro-2-methyl-1-(p-toluenesulfonyl)-4-(t-butoxycarbonyl)-1,4-diazepine)

• Product Name: Hexahydro-2-methyl-1-(p-toluenesulfonyl)-4-(t-butoxycarbonyl)-1,4-diazepine
• CAS No: 1246814-73-2
• MF: C₁₈H₂₈N₂O₄S
• MW: 368.490923881531
• CID: 1058834
• PubChem ID: 71317215
• Update Time: 2025-04-20

Hexahydro-2-methyl-1-(p-toluenesulfonyl)-4-(t-butoxycarbonyl)-1,4-diazepine Chemical and Physical Properties

Names and Identifiers

• Hexahydro-2-methyl-1-(p-toluenesulfonyl)-4-(t-butoxycarbonyl)-1,4-diazepine
• tert-butyl (3S)-3-methyl-4-(4-methylphenyl)sulfonyl-1,4-diazepane-1-carboxylate
• (3S)-Hexahydro-3-methyl-4-[(4-methylphenyl)sulfonyl]-1H-1,4-diazepine-1-carboxylic Acid 1,1-Dimethylethyl Ester
• 1246814-73-2
• tert-Butyl (3S)-3-methyl-4-(4-methylbenzene-1-sulfonyl)-1,4-diazepane-1-carboxylate
• DTXSID80747880

• Inchi： 1S/C18H28N2O4S/c1-14-7-9-16(10-8-14)25(22,23)20-12-6-11-19(13-15(20)2)17(21)24-18(3,4)5/h7-10,15H,6,11-13H2,1-5H3/t15-/m0/s1
• InChI Key： JRBAADPDQAAAGP-HNNXBMFYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCN(C(=O)OC(C)(C)C)C[C@@H]1C)(=O)=O

Computed Properties

• Exact Mass: 368.17700
• Monoisotopic Mass: 368.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 482.2±55.0 °C at 760 mmHg
• Flash Point: 176.1±20.4 °C
• PSA: 75.30000
• LogP: 3.97160

Hexahydro-2-methyl-1-(p-toluenesulfonyl)-4-(t-butoxycarbonyl)-1,4-diazepine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds